Cas no 41252-95-3 (1-Chloro-4-iodo-2-nitrobenzene)

• Product Name: 1-Chloro-4-iodo-2-nitrobenzene
• CAS No: 41252-95-3
• MF: C₆H₃ClINO₂
• MW: 283.450992822647
• MDL: MFCD01073818
• CID: 926782
• PubChem ID: 13092051
• Update Time: 2025-05-21

1-Chloro-4-iodo-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-iodo-2-nitrobenzene
• 2-Chloro-5-iodonitrobenzene
• 1-Chlor-4-iod-2-nitro-benzol
• 1-Chlor-4-jod-2-nitro-benzol
• 1-chloro-4-iodo-2-nitro-benzene
• 2-Chlor-5-iod-nitrobenzol
• 4-Chloro-3-nitrophenyl iodide
• 1-Chloro-2-nitro-4-iodobenzene
• YHIUICUDBKZVBE-UHFFFAOYSA-N
• Benzene, 1-chloro-4-iodo-2-nitro-
• NE11775
• AM82885
• RP29893
• SY029988
• X0179
• 1-chloro-4-iodo-2-nitro Benzene
• Z389864246
• CS-0041172
• AB01000952-01
• SCHEMBL539833
• 41252-95-3
• A873091
• AKOS009375829
• DB-354406
• J-508852
• DTXSID90517915
• AS-18663
• MFCD01073818
• EN300-39602

• MDL： MFCD01073818
• Inchi： 1S/C6H3ClINO2/c7-5-2-1-4(8)3-6(5)9(10)11/h1-3H
• InChI Key： YHIUICUDBKZVBE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 282.89000
• Monoisotopic Mass: 282.88970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3

Experimental Properties

• Density: 2.094
• Melting Point: 70-73°C
• PSA: 45.82000
• LogP: 3.37600

1-Chloro-4-iodo-2-nitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Chloro-4-iodo-2-nitrobenzene

Chemical Profile of 1-Chloro-4-iodo-2-nitrobenzene (CAS No. 41252-95-3)

1-Chloro-4-iodo-2-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 41252-95-3, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of nitroaromatics, characterized by the presence of both nitro (-NO₂) and halogen substituents, which endow it with unique reactivity and potential applications. The specific arrangement of these functional groups on the benzene ring imparts distinct chemical properties, making it a valuable building block for various synthetic transformations.

The structural motif of 1-Chloro-4-iodo-2-nitrobenzene consists of a benzene core substituted at the 1-position with a chlorine atom, the 4-position with an iodine atom, and the 2-position with a nitro group. This particular configuration creates a balance between electron-withdrawing and electron-donating effects, influencing its reactivity in different chemical environments. The presence of both halogens enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in the applications of 1-Chloro-4-iodo-2-nitrobenzene in medicinal chemistry and drug discovery. Its nitro group can be reduced to an amine, providing a pathway to synthesize aromatic amines that serve as pharmacophores in numerous therapeutic agents. Additionally, the halogen atoms can be selectively modified through transition-metal-catalyzed reactions, enabling the introduction of diverse functional groups for further derivatization. These attributes make it a versatile precursor for developing novel bioactive molecules.

One notable area where 1-Chloro-4-iodo-2-nitrobenzene has shown promise is in the synthesis of anticancer agents. Researchers have leveraged its reactivity to construct benzene derivatives with enhanced cytotoxicity against various cancer cell lines. The ability to introduce specific substituents at strategic positions on the benzene ring allows for fine-tuning of biological activity. For instance, modifications at the 3-position or 5-position can significantly alter the potency and selectivity of these compounds.

The role of 1-Chloro-4-iodo-2-nitrobenzene in material science is also noteworthy. Its incorporation into polymers and organic electronic materials can impart unique properties such as increased thermal stability or improved charge transport capabilities. The halogenated nitroaromatics are particularly useful in designing materials for organic light-emitting diodes (OLEDs) and photovoltaic devices due to their ability to participate in π-conjugated systems while maintaining structural rigidity.

From an industrial perspective, 1-Chloro-4-iodo-2-nitrobenzene is synthesized through well-established chemical pathways involving nitration followed by halogenation. Advances in catalytic methods have improved the efficiency and selectivity of these processes, reducing waste and energy consumption. The scalability of its production is crucial for meeting demand in pharmaceutical and agrochemical industries.

The environmental impact of handling 1-Chloro-4-iodo-2-nitrobenzene must be carefully considered. While it is not classified as a hazardous material under standard regulations, proper handling procedures are essential to prevent unintended exposure. Storage conditions should minimize moisture and light exposure to prevent degradation, while disposal must comply with local environmental guidelines to avoid ecological contamination.

Future research directions may explore novel synthetic strategies to expand the utility of 1-Chloro-4-iodo-2-nitrobenzene further. For example, developing more sustainable synthetic routes or discovering new applications in green chemistry could open up additional avenues for its use. Collaborative efforts between academia and industry will be key to translating laboratory findings into practical applications that benefit society.

In conclusion, 1-Chloro-4-iodo-2-nitrobenzene (CAS No. 41252-95-3) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative solutions in drug discovery and advanced materials. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of chemical innovation.